Cas no 2294946-51-1 (tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol)
2294946-51-1 structure
Product Name:tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol
CAS No:2294946-51-1
MF:C5H10O2
MW:111.187157154083
CID:6821242
PubChem ID:172402391
Update Time:2025-03-01
tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol Chemical and Physical Properties
Names and Identifiers
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- tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol
- 2294946-51-1
- CS-24438
-
- Inchi: 1S/C5H10O2/c6-5-1-3-7-4-2-5/h5-6H,1-4H2/i1D2,2D2,3D2,4D2,5D
- InChI Key: LMYJGUNNJIDROI-UHUJFCCWSA-N
- SMILES: O1C([2H])([2H])C([2H])([2H])C([2H])(C([2H])([2H])C1([2H])[2H])O
Computed Properties
- Exact Mass: 111.124570271Da
- Monoisotopic Mass: 111.124570271Da
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 48
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 29.5Ų
tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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